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Compound of Interest

Compound Name:
1,3,5-Benzene-2,4,6-D3-

tricarboxylic acid

Cat. No.: B1458972 Get Quote

Disclaimer: This document provides a summary of safety and handling information for 1,3,5-

Benzenetricarboxylic acid-d3. The data is primarily derived from safety data sheets (SDS) for

the non-deuterated analogue, 1,3,5-Benzenetricarboxylic acid (Trimesic acid), as specific

comprehensive safety data for the deuterated compound is not readily available. It is generally

assumed that the deuterated form will have similar chemical and toxicological properties. This

guide is intended for use by qualified professionals in research and drug development.

Chemical and Physical Properties
1,3,5-Benzenetricarboxylic acid-d3 is the deuterium-labeled form of 1,3,5-Benzenetricarboxylic

acid.[1][2] The non-deuterated form is also known as Trimesic acid.[3][4][5] Below is a

summary of its key physical and chemical properties.
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Property Value Source

Molecular Formula C9H3D3O6 [6]

Molar Mass 213.16 g/mol [5][6][7][8][9][10][11]

Appearance
White to cream crystalline

powder
[4][7]

Melting Point 380°C [6]

Boiling Point 561.4°C at 760 mmHg [6]

Flash Point 307.4°C [6]

Water Solubility Soluble [6]

Vapor Pressure 1.93E-13 mmHg at 25°C [6]

Hazard Identification and Classification
Based on the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 1,3,5-

Benzenetricarboxylic acid is considered hazardous.[3]

GHS Classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[3]

[7][10][11]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[3][7][10][11]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[3][7][10][11]

Signal Word: Warning[3][10][11]

Hazard Symbols:
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Xi - Irritant[6]

Risk Phrases:

R36/37/38: Irritating to eyes, respiratory system and skin.[4][6]

Experimental Protocols
While specific experimental safety studies for 1,3,5-Benzenetricarboxylic acid-d3 were not

found, the following are general protocols for assessing the types of hazards identified for the

non-deuterated analogue.

3.1. Skin Irritation Assessment (In Vitro)

Principle: This test evaluates the potential of a substance to cause skin irritation using

reconstructed human epidermis (RhE) models.

Methodology:

Prepare the test substance at appropriate concentrations.

Apply the test substance to the surface of the RhE tissue.

Incubate for a specified period (e.g., 60 minutes).

Rinse the tissue to remove the test substance.

Assess cell viability using a quantitative assay such as MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide).

A reduction in cell viability below a certain threshold (e.g., 50%) indicates an irritant

potential.

3.2. Eye Irritation Assessment (In Vitro)

Principle: This test assesses the potential for a substance to cause serious eye damage

using methods like the Bovine Corneal Opacity and Permeability (BCOP) test.
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Methodology:

Obtain fresh bovine corneas from an abattoir.

Mount the corneas in a holder.

Apply the test substance to the epithelial surface.

Incubate for a defined exposure time.

Measure corneal opacity with an opacitometer and permeability with fluorescein.

The results are used to calculate an in vitro irritancy score to predict the in vivo eye

irritation potential.

Handling and Storage
4.1. Safe Handling:

Wash hands and any exposed skin thoroughly after handling.[3][10]

Wear protective gloves, clothing, eye, and face protection.[3][10][12]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[3][10]

Use only outdoors or in a well-ventilated area.[3][10]

Minimize dust generation and accumulation.[4]

Do not get in eyes, on skin, or on clothing.[3]

Avoid ingestion and inhalation.[3][4]

4.2. Storage:

Store in a well-ventilated place.[3][10]

Keep the container tightly closed.[3][4][10]
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Store locked up.[3][10]

Keep in a dry, cool place.[3]

Incompatible with strong oxidizing agents.[3]

For stock solutions, it is recommended to aliquot and store at -80°C for up to 6 months or

-20°C for up to 1 month to prevent inactivation from repeated freeze-thaw cycles.[1]

Emergency Procedures
5.1. First-Aid Measures:

Exposure Route First-Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or doctor/physician if you

feel unwell.[3][10]

Skin Contact

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash before

reuse.[3][10]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][10]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[3]

5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://www.sigmaaldrich.com/FR/en/sds/ALDRICH/B4201?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://www.medchemexpress.com/benzene-1-3-5-tricarboxylic-acid-d3.html
https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://www.sigmaaldrich.com/FR/en/sds/ALDRICH/B4201?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://www.sigmaaldrich.com/FR/en/sds/ALDRICH/B4201?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://www.sigmaaldrich.com/FR/en/sds/ALDRICH/B4201?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105350500&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/62090.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1458972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: May form combustible dust concentrations in air.[3] Hazardous

decomposition products include carbon monoxide (CO) and carbon dioxide (CO2).[3]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[4]

5.3. Accidental Release Measures:

Ensure adequate ventilation.[3]

Wear personal protective equipment.[3]

Avoid dust formation.[3]

Sweep up and shovel into suitable containers for disposal.[3]

Do not let the product enter drains.[10][12]

Workflow and Logical Relationships
The following diagrams illustrate the general workflow for chemical safety assessment and the

logical relationship of handling procedures.

Chemical Safety Assessment Workflow

Compound Identification
(1,3,5-Benzene-2,4,6-D3-tricarboxylic acid)

Hazard Identification
(Literature & Database Search)

In Vitro Testing
(Skin/Eye Irritation)

Exposure Assessment

Risk Characterization Safe Handling Protocol Development

Click to download full resolution via product page

Chemical Safety Assessment Workflow
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Safe Handling and Emergency Logic
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Safe Handling and Emergency Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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